2-Fluoro-4-[3-(N-methylaminocarbonyl)phenyl]phenol, 95%

• IUPAC Name: 3-(3-fluoro-4-hydroxyphenyl)-N-methylbenzamide
• InChI: InChI=1S/C14H12FNO2/c1-16-14(18)11-4-2-3-9(7-11)10-5-6-13(17)12(15)8-10/h2-8,17H,1H3,(H,16,18)
• InChI Key: ROTXZVNMBULIHS-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC=CC(=C1)C2=CC(=C(C=C2)O)F
• Molecular Formula: C14H12FNO2
• DSSTOX Substance ID: DTXSID30684357
• Molecular Weight: 245.25 g/mol
• CAS RN: 1261979-94-5

Description

2-Fluoro-4-[3-(N-methylaminocarbonyl)phenyl]phenol, 95% (2F4NMPP) is a chemical compound composed of two fluoro-substituted phenols. It is a white crystalline solid that is soluble in water and ethanol. 2F4NMPP is used in a variety of scientific applications, such as organic synthesis and biological research. This compound has been studied extensively in recent years, and has been found to exhibit a variety of biochemical and physiological effects. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research.

Scientific Research Applications

2-Fluoro-4-[3-(N-methylaminocarbonyl)phenyl]phenol, 95% has been used in a variety of scientific applications, such as organic synthesis and biological research. In organic synthesis, 2-Fluoro-4-[3-(N-methylaminocarbonyl)phenyl]phenol, 95% is used as a building block for more complex molecules. In biological research, it has been used to study the effects of different compounds on cellular processes. It has also been used to study the effects of drugs on the human body.

Mechanism of Action

The mechanism of action of 2-Fluoro-4-[3-(N-methylaminocarbonyl)phenyl]phenol, 95% is not yet fully understood. However, it is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the production of prostaglandins, which are compounds that play an important role in inflammation and pain. By inhibiting the activity of COX-2, 2-Fluoro-4-[3-(N-methylaminocarbonyl)phenyl]phenol, 95% may be able to reduce inflammation and pain.
Biochemical and Physiological Effects
2-Fluoro-4-[3-(N-methylaminocarbonyl)phenyl]phenol, 95% has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of COX-2, as discussed above. In addition, it has been found to inhibit the activity of several other enzymes, including cytochrome P450, cyclin-dependent kinases, and protein kinases. It has also been found to inhibit the growth of cancer cells and to reduce inflammation and pain.

Advantages and Limitations for Lab Experiments

2-Fluoro-4-[3-(N-methylaminocarbonyl)phenyl]phenol, 95% has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is stable and non-toxic. It is also relatively inexpensive and can be stored for long periods of time. However, it is important to note that 2-Fluoro-4-[3-(N-methylaminocarbonyl)phenyl]phenol, 95% is a potent inhibitor of several enzymes, and it is important to use caution when working with this compound.

Future Directions

Future research on 2-Fluoro-4-[3-(N-methylaminocarbonyl)phenyl]phenol, 95% may focus on further exploring its mechanism of action and its effects on different cellular processes. In addition, further research may be conducted to determine the optimal dosage and administration of this compound. Other possible areas of research include exploring the potential use of 2-Fluoro-4-[3-(N-methylaminocarbonyl)phenyl]phenol, 95% as a therapeutic agent for various diseases and exploring its potential interactions with other drugs.

Synthesis Methods

2-Fluoro-4-[3-(N-methylaminocarbonyl)phenyl]phenol, 95% can be synthesized by a two-step process. The first step involves the reaction of 2-amino-4-fluorophenol with N-methyl-2-chloroacetamide to form 2-fluoro-4-[3-(N-methylaminocarbonyl)phenyl]phenol. The second step involves the reaction of the intermediate with sodium hydroxide to yield the desired product. This synthesis method is relatively simple and can be carried out in a laboratory setting.